Cas no 1804736-45-5 (Ethyl 2-iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-acetate)

• Product Name: Ethyl 2-iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-acetate
• CAS No: 1804736-45-5
• MF: C₁₁H₁₁F₃INO₃
• MW: 389.109626054764
• CID: 4836142
• Update Time: 2025-07-19

Ethyl 2-iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-acetate

• Inchi： 1S/C11H11F3INO3/c1-3-18-9(17)4-7-6(2)10(15)16-5-8(7)19-11(12,13)14/h5H,3-4H2,1-2H3
• InChI Key： BINANOZYUYMKOF-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(C(=CN=1)OC(F)(F)F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• XLogP3: 3.2
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-iodo-3-methyl-5-(trifluoromethoxy)pyridine-4-acetate

Ethyl 2-iodo-3-methyl-5-trifluoromethoxypyridine-4-acetate (CAS No. 1804736-45-5): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-iodo-3-methyl-5-trifluoromethoxypyridine-4-acetate, identified by its CAS number 1804736-45-5, is a significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of an iodo substituent, a methyl group, and a trifluoromethoxy group on the pyridine ring, coupled with an acetylated ester moiety at the 4-position, endows this compound with distinct chemical properties that are highly advantageous in medicinal chemistry applications.

The compound's molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The iodo group at the 2-position serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are pivotal in constructing complex organic molecules, including heterocyclic frameworks that are prevalent in modern drug candidates. The methyl group at the 3-position and the trifluoromethoxy group at the 5-position contribute to the compound's overall electronic properties, influencing its reactivity and interactions with biological targets.

The acetylated ester group at the 4-position of the pyridine ring adds another layer of functionality to Ethyl 2-iodo-3-methyl-5-trifluoromethoxypyridine-4-acetate. This ester can be hydrolyzed to yield a carboxylic acid or converted into other derivatives such as amides or alcohols, depending on the synthetic needs. Such flexibility makes this compound a valuable building block for designing novel molecules with tailored properties.

In recent years, Ethyl 2-iodo-3-methyl-5-trifluoromethoxypyridine-4-acetate has garnered attention in the development of small-molecule drugs targeting various therapeutic areas. For instance, its structural motif has been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity to biological targets, making it a preferred moiety in drug design.

Moreover, the compound has found utility in the synthesis of antiviral agents. The pyridine core is a common feature in many antiviral drugs due to its ability to interact with viral enzymes and proteins. Researchers have leveraged Ethyl 2-iodo-3-methyl-5-trifluoromethoxypyridine-4-acetate to develop novel inhibitors against viruses such as HIV and hepatitis C. The iodo substituent allows for further derivatization via cross-coupling reactions to introduce additional functional groups that can improve drug efficacy and reduce side effects.

The pharmaceutical industry has also utilized Ethyl 2-iodo-3-methyl-5-trifluoromethoxypyridine-4-acetate in the synthesis of central nervous system (CNS) drugs. The ability to modify the pyridine scaffold through cross-coupling reactions has enabled chemists to create novel compounds with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. The trifluoromethoxy group's electronic properties have been shown to enhance blood-brain barrier penetration, a crucial factor for CNS drug development.

In conclusion, Ethyl 2-iodo-3-methyl strong>>trifluoromethoxy>pyridine>acetate (CAS No. 1804736>45>5) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents targeting diverse diseases. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in modern drug discovery efforts.